Cas no 2229122-54-5 (3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol
• CAS No: 2229122-54-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6436868
• PubChem ID: 165687205
• Update Time: 2025-06-25

3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol
• EN300-1954756
• 2229122-54-5

• Inchi： 1S/C9H11F2NO2/c1-14-8-6-7(2-4-12-8)9(10,11)3-5-13/h2,4,6,13H,3,5H2,1H3
• InChI Key： LLKLYNJTPCSTBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)OC)(CCO)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol

Introduction to 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol (CAS No. 2229122-54-5)

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol, with the CAS number 2229122-54-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and methoxy groups, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol consists of a propanol backbone with two fluorine atoms and a 2-methoxypyridine moiety. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the methoxy group on the pyridine ring can influence its binding affinity to various biological targets. These structural elements make it a promising candidate for drug development.

Recent studies have explored the potential of 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol exhibits potent activity against oxidative stress and inflammation, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended biological targets effectively and remains active for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-ol. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 3,3-difluoro-3-(2-methoxypyridin-4-y l)propan -1 -ol strong > has also been explored for its use as a chemical probe in academic research. Its unique structure makes it an excellent tool for investigating the mechanisms underlying various biological processes. For example, researchers have used this compound to study the role of specific enzymes and receptors in cellular signaling pathways.

In conclusion, 3,3-difluoro - 3 -( 2 - methoxy pyridin - 4 - yl ) propan - 1 - ol strong > ( CAS No . 2 2 2 9 1 2 2 - 5 4 - 5 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable pharmacological properties , make it an exciting candidate for further development . Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions . p >